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Compound of Interest

Compound Name: Fluvoxketone

Cat. No.: B195942

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Fluvoxketone (CAS No. 61718-80-
7) was not publicly available at the time of this writing. The following guidance is based on
available data for Fluvoxketone, information on the related compound Fluvoxamine maleate,
and general best practices for handling potent pharmaceutical compounds in a laboratory
setting. Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and conduct a thorough risk assessment before handling this
substance.

Hazard Identification and Classification

Fluvoxketone is identified as a potentially hazardous substance. The United States
Pharmacopeia (USP) designates it as a "potentially dangerous good," which may necessitate
special shipping and handling procedures.[1] The primary known hazards are detailed below.

Globally Harmonized System (GHS) Classification:

Hazard Class Hazard Category Hazard Statement Pictogram
Hazardous to the H411: Toxic to aquatic

aguatic environment, Chronic 2 life with long lasting Environment
long-term hazard effects.[2]

Potential Hazard _
H302: Harmful if ]
(based on Category 4 Exclamation Mark
) swallowed.[3]
Fluvoxamine maleate)
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Physical and Chemical Properties:

Property Value

CAS Number 61718-80-7
Molecular Formula C13H15F302
Molecular Weight 260.25 g/mol

Personal Protective Equipment (PPE)

Due to the potent nature of active pharmaceutical ingredients (APIs) and their intermediates, a
stringent PPE protocol is mandatory to prevent inhalation, dermal, and ocular exposure. The
selection of PPE should be based on a risk assessment of the specific procedure being
performed.

Recommended PPE for Handling Fluvoxketone:
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Task

Minimum PPE Requirement

Weighing and Handling of Powder

Primary Engineering Control: Chemical fume
hood or ventilated balance enclosure.Gloves:
Two pairs of chemotherapy-rated, powder-free
nitrile gloves. Change outer glove immediately
upon contamination.[4]Gown: Disposable, low-
permeability gown with a solid front, long
sleeves, and tight-fitting cuffs.[4]Eye Protection:
Chemical splash goggles or a full-face
shield.Respiratory Protection: If not handled in a
fume hood, a NIOSH-approved respirator (e.g.,

N95 or higher) is recommended.

Preparation of Solutions

Primary Engineering Control: Chemical fume
hood.Gloves: Two pairs of chemotherapy-rated,
powder-free nitrile gloves.[4]Gown: Disposable,
low-permeability gown with a solid front, long
sleeves, and tight-fitting cuffs.[4]Eye Protection:
Chemical splash goggles.

General Laboratory Operations (Post-

dissolution)

Gloves: One pair of nitrile gloves.Gown:
Standard laboratory coat.Eye Protection: Safety

glasses with side shields.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling Fluvoxketone.
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Start:
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A
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Caption: PPE selection workflow for Fluvoxketone handling.
Operational Plans: Handling and Storage
Handling:

* Engineering Controls: All work with solid Fluvoxketone should be conducted in a certified
chemical fume hood, ventilated balance enclosure, or glove box to minimize inhalation
exposure.
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o Safe Handling Practices: Avoid generating dust. Use wet cleaning methods for any residual
powder instead of dry sweeping. Do not eat, drink, or smoke in areas where Fluvoxketone
is handled.[3] Wash hands thoroughly after handling, even if gloves were worn.[3]

Storage:

o Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials.
» Designate a specific storage area for potent compounds.

Spill Management Plan

Immediate and appropriate response to a spill is critical to prevent exposure and environmental
contamination. Spill kits specifically for hazardous drugs should be readily available.[5]

Experimental Protocol for Minor Spill Cleanup (<50 mL liquid or a few grams of powder):
o Alert & Secure: Immediately alert personnel in the area and restrict access.

o Don PPE: Put on the appropriate PPE, including double nitrile gloves, a disposable gown,
and chemical splash goggles. For powders, a respirator is essential.

e Containment:

o For powders: Gently cover the spill with absorbent pads or wet paper towels to avoid
raising dust.[5]

o For liquids: Cover the spill with absorbent pads or granules, working from the outside in to
prevent spreading.[6]

e Cleanup:

o Using forceps or a scoop, carefully collect all contaminated materials (absorbent pads,
broken glass, etc.).

o Place all collected waste into a clearly labeled hazardous waste bag or container.
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e Decontamination:

o Clean the spill area thoroughly with a detergent solution, followed by a rinse with water.[5]
Some protocols for hazardous drugs recommend a sequence of 10% bleach, followed by
1% sodium thiosulfate, and then detergent and water.[5]

» Disposal:
o Seal the hazardous waste bag/container.
o Dispose of all used PPE as hazardous waste.

o Reporting: Report the incident to the laboratory supervisor and the institutional EHS
department.

Chemical Spill Response Workflow

This diagram outlines the procedural steps for responding to a chemical spill of Fluvoxketone.
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Caption: Logical workflow for Fluvoxketone spill response.
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Disposal Plan

Fluvoxketone waste is considered hazardous pharmaceutical waste and must be managed
according to institutional policies and local, state, and federal regulations, such as the EPA's 40
CFR 266 Subpart P for hazardous waste pharmaceuticals.[7][8]

Disposal Procedures:

o Segregation: Do NOT dispose of Fluvoxketone down the drain or in regular trash. All waste
streams containing Fluvoxketone must be segregated.

e \Waste Streams:

o Unused Product: Collect pure, unused Fluvoxketone in a designated, sealed, and clearly
labeled hazardous waste container.

o Contaminated Materials: All items that have come into contact with Fluvoxketone (e.g.,
gloves, weighing paper, pipette tips, absorbent pads from spills) must be collected in a
separate, clearly labeled hazardous waste container.[7]

o Empty Containers: Containers that held acute hazardous waste may have specific rinsing
requirements before being discarded. Consult your EHS department for guidance.

o Labeling: All hazardous waste containers must be labeled with the words "Hazardous Waste
- Pharmaceuticals" and list the chemical contents.

o Collection and Final Disposal: Arrange for collection by your institution's certified hazardous
waste management provider. The ultimate disposal method for this type of waste is typically
high-temperature incineration.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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